3-Methoxy-2,4,6-trifluorobenzoic acid
Overview
Description
3-Methoxy-2,4,6-trifluorobenzoic acid is a chemical compound with the CAS Number: 886499-94-1 . It has a molecular weight of 206.12 . It is a solid at ambient temperature .
Molecular Structure Analysis
The IUPAC name of this compound is 2,4,6-trifluoro-3-methoxybenzoic acid . The InChI code is 1S/C8H5F3O3/c1-14-7-4(10)2-3(9)5(6(7)11)8(12)13/h2H,1H3,(H,12,13) .Physical and Chemical Properties Analysis
This compound is a solid at ambient temperature . It has a boiling point of 100-102 .Scientific Research Applications
Molecular Properties and Vibrational Analysis
The molecular vibrations of 3-methoxy-2,4,5-trifluorobenzoic acid (MFBA) have been extensively studied using FTIR and FT-Raman spectra, with vibrational frequencies compared to DFT-B3LYP calculations. The research focused on the optimized structural characteristics, NBO analyses, LUMO-HOMO energy gap indicating intramolecular charge transfer interaction, and nonlinear optical properties. The study also examined the electrostatic potential and Mulliken charges, contributing to understanding the molecule's electronic and optical behavior (Jeyavijayan & Murugan, 2020).
Intramolecular Hydrogen Bonding
Investigations into 3-substituted-2-methoxybenzoic acid systems have highlighted the presence of resonance-stabilized intramolecular hydrogen bonding. This bonding plays a crucial role in the molecule's stability and reactivity, particularly when disrupted by additional substituents, affecting the molecular conformation and resonance stabilization. Computational studies have provided insights into the importance of polarization and electron correlations in understanding intramolecular hydrogen bonding phenomena (Schmiedekamp-Schneeweis & Payne, 1998).
Synthetic Applications
The selective substitution of fluorine in pentafluorobenzoic acid with a methoxy group by magnesium methoxide represents a novel synthetic route. This methodology facilitates the efficient preparation of tetrafluorosalicylic acid and its derivatives, showcasing the versatility of methoxy-substituted benzoic acids in synthetic chemistry. Such advancements are crucial for the development of new materials and chemicals with desired properties and applications (Bazyl' et al., 1999).
Safety and Hazards
The safety information for 3-Methoxy-2,4,6-trifluorobenzoic acid suggests avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eye . It is recommended to use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
Properties
IUPAC Name |
2,4,6-trifluoro-3-methoxybenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5F3O3/c1-14-7-4(10)2-3(9)5(6(7)11)8(12)13/h2H,1H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HBJGDRQQDGUBGN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1F)C(=O)O)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5F3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20590695 |
Source
|
| Record name | 2,4,6-Trifluoro-3-methoxybenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20590695 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
886499-94-1 |
Source
|
| Record name | 2,4,6-Trifluoro-3-methoxybenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20590695 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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